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Compound of Interest

Compound Name: Pigment Yellow 14

Cat. No.: B2915567

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of C.I. Pigment Yellow
14 (PY14), a disazo pigment, in textile printing and dyeing applications. This document outlines
the pigment's physicochemical properties, detailed experimental protocols for its application on
cotton and other cellulosic fibers, and data on its performance characteristics.

Introduction

Pigment Yellow 14, chemically known as 2,2'-[(3,3'-dichloro[1,1'-biphenyl]-4,4'-diyl)di(E)azene-
2,1-diyl]bis[N-(2-methylphenyl)-3-oxobutanamide], is a widely used organic pigment valued for
its bright, greenish-yellow hue.[1] In the textile industry, it is primarily utilized in printing
applications due to its good color strength and compatibility with various binder systems. Unlike
dyes, pigments are insoluble in the application medium and do not form chemical bonds with
the textile fibers. Instead, they are physically bound to the fiber surface by a polymeric binder.
This mechanism allows for the coloration of a wide range of textile substrates.

Physicochemical Properties of Pigment Yellow 14

A summary of the key physicochemical properties of Pigment Yellow 14 is presented in Table
1. This data is essential for formulation development and for predicting the pigment's behavior
during processing.

Table 1: Physicochemical Properties of Pigment Yellow 14
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Property Value References
C.l. Name Pigment Yellow 14 [2]

C.l. Number 21095 [3]

CAS Number 5468-75-7 2]

Molecular Formula C34H30CI2N6Oa4 [2]

Molecular Weight 657.55 g/mol [2]
Appearance Yellow Powder [2]

Hue Greenish Yellow [2]

Density 1.32-1.6 g/lcm3 [3114]

Melting Point 190-200 °C [2]

Oil Absorption

35-45 ml/100g

[3]

pH

6.0-8.0

[2](3]

Heat Resistance

Up to 180 °C

[2]

Solubility

Insoluble in water, slightly

soluble in toluene.

[5]

Application in Textile Printing

Pigment printing is the most common method for applying Pigment Yellow 14 to textiles. The
process involves the preparation of a print paste containing the pigment, a binder, a thickener,
and other auxiliaries. This paste is then applied to the fabric, dried, and cured to fix the
pigment.

Experimental Protocol: Pigment Printing of Cotton
Fabric

This protocol details the screen printing of a 100% cotton fabric with a Pigment Yellow 14
formulation.
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3.1.1. Materials and Reagents:

Pigment Yellow 14 (aqueous dispersion)

o Acrylic binder

o Synthetic thickener (e.g., polyacrylate-based)

e Fixing agent (e.g., melamine-formaldehyde resin)
o Softener

e Urea

e Diammonium phosphate (DAP)

o Deionized water

e 100% cotton fabric (desized, scoured, and bleached)
3.1.2. Equipment:

o Laboratory scale mixer/homogenizer

e Weighing balance

e pH meter

e Screen printing table and squeegee

o Laboratory oven or stenter for drying and curing

3.1.3. Print Paste Formulation:

A typical formulation for a Pigment Yellow 14 print paste is provided in Table 2.

Table 2: Typical Pigment Yellow 14 Print Paste Formulation
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Component Concentration (g/kg) Function

Pigment Yellow 14 (20%

) ) 50 Colorant
dispersion)
Acrylic Binder 150 Adhesion to fabric
Synthetic Thickener (5% stock) 500 Viscosity control
Fixing Agent 20 Improves wash fastness
Softener 10 Improves fabric hand-feel
Urea 20 Humectant, aids in fixation
Diammonium Phosphate ] o

5 Catalyst for binder crosslinking

(DAP)
Deionized Water 245 Vehicle
Total 1000

3.1.4. Procedure:

» Fabric Preparation: Ensure the cotton fabric is properly desized, scoured, and bleached to
remove any impurities that might interfere with print quality and adhesion.

e Print Paste Preparation:

o In a suitable container, weigh the required amount of synthetic thickener stock.

o Add the deionized water and mix until a homogeneous paste is formed.

o Slowly add the Pigment Yellow 14 dispersion while stirring continuously.

o Add the acrylic binder, fixing agent, softener, urea, and diammonium phosphate one by
one, ensuring each component is well dispersed before adding the next.

o Continue mixing for 15-20 minutes to achieve a smooth and uniform print paste.

o Check and adjust the pH of the paste to the range of 8.0-9.0 if necessary.
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e Printing:

o

Place the prepared cotton fabric on the printing table.

Position the screen with the desired design on the fabric.

[¢]

[¢]

Apply the print paste along one edge of the screen.

[e]

Use a squeegee to spread the paste evenly across the screen with a single, firm stroke.
e Drying and Curing:

o Carefully remove the printed fabric from the table and air dry or dry in an oven at 100-
120°C for 2-3 minutes.

o Cure the dried fabric in an oven or stenter at 150-160°C for 3-5 minutes to ensure proper

crosslinking of the binder.
e Post-Treatment:

o After curing, the fabric is ready for use. Unlike reactive dyeing, a washing-off step is
generally not required for pigment prints.

3.1.5. Experimental Workflow for Pigment Printing:

Preparation

Print Paste

Preparation Process Final Product

- Drying Curing . .
Screen Printing (100-120°C) (150-160°C) Printed Fabric

Fabric Preparation
(Desizing, Scouring,
Bleaching)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b2915567?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2915567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Caption: Workflow for Pigment Printing with Pigment Yellow 14.

Application in Exhaust Dyeing

While less common than printing, Pigment Yellow 14 can be applied to textiles via an
exhaustion process. This method is typically used for garment dyeing to achieve a "washed-
out" or "vintage" look. The process requires cationization of the cotton fibers to create a positive
charge that attracts the anionic pigment dispersion.

Experimental Protocol: Exhaust Dyeing of Cotton with
Pigment Yellow 14

This protocol outlines a laboratory-scale exhaustion dyeing process for 100% cotton yarn or
fabric.

4.1.1. Materials and Reagents:

Pigment Yellow 14 (aqueous dispersion)

» Cationizing agent (e.g., polyamine-based)

e Binder

o Fixing Agent

e Acetic acid

e Sodium carbonate

e Deionized water

100% cotton yarn or fabric (scoured and bleached)

4.1.2. Equipment:

Laboratory dyeing machine (e.g., beaker dyer)

Weighing balance
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e pH meter

e Squeezer or hydroextractor

e Laboratory oven for drying and curing
4.1.3. Procedure:

 Cationization of Cotton:

o Prepare a treatment bath with 2-4% (on weight of fabric, owf) of a suitable cationizing
agent.

o Adjust the pH of the bath to 4.5-5.5 with acetic acid.

o Introduce the cotton material into the bath at a liquor-to-goods ratio (L:R) of 10:1.
o Raise the temperature to 60-70°C and treat for 30 minutes.

o Rinse the cationized cotton thoroughly with cold water.

e Exhaustion Dyeing:

[¢]

Set a fresh dyebath at an L:R of 10:1.

[¢]

Add 1-3% (owf) of Pigment Yellow 14 dispersion to the bath.

[e]

Introduce the cationized cotton into the dyebath at 40°C.

o

Raise the temperature to 70-80°C over 20 minutes and run for 30-45 minutes.

Cool the bath down to 50°C.

[¢]

e Binder and Fixer Application:
o Add 2-5% (owf) of a suitable binder and 1-2% (owf) of a fixing agent to the same bath.

o Run for a further 20 minutes.
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e Drying and Curing:

o Remove the dyed material from the bath, rinse lightly, and hydroextract or squeeze to

remove excess liquor.
o Dry the material at 100-120°C.
o Cure the dried material at 150-160°C for 3-5 minutes.

4.1.4. Experimental Workflow for Exhaust Dyeing:
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Start:
Scoured & Bleached Cotton

Cationization
(60-70°C, 30 min)

Exhaustion Dyeing
with PY14
(70-80°C, 30-45 min)

Binder & Fixer
Application
(50°C, 20 min)

Hydroextraction

l

Drying
(100-120°C)

l

Curing
(150-160°C)

Click to download full resolution via product page

Caption: Workflow for Exhaust Dyeing with Pigment Yellow 14.
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Performance and Fastness Properties

The performance of Pigment Yellow 14 on textiles is highly dependent on the quality of the
pigment dispersion, the binder system used, and the curing conditions. Proper formulation and
application are crucial for achieving good fastness properties.

Table 3: Fastness Properties of Pigment Yellow 14 on Cotton

Rating (1-5 Scale, 5

Fastness Property Test Method . References
is best)
Light Fastness ISO 105-B02 5 [3]
Washing Fastness
_ ISO 105-C06 4-5 [6]
(Change in Shade)
Washing Fastness
o ISO 105-C06 4-5 [6]
(Staining on Cotton)
Rubbing Fastness
ISO 105-X12 4 [7]
(Dry)
Rubbing Fastness
ISO 105-X12 3-4 [7]
(Wet)
Water Resistance ISO 105-E01 5 [8]
Acid Resistance (5%
Internal Method 5 [1]
HCI)
Alkali Resistance (5%
Internal Method 5 [1]
NaOH)
Alcohol Resistance Internal Method 5 [3]

Note: Fastness properties can vary depending on the specific binder, auxiliaries, and substrate
used.

Conclusion
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Pigment Yellow 14 is a versatile and economically important pigment for the coloration of
textiles, particularly through printing methods. Its bright greenish-yellow shade and good overall
fastness properties make it a suitable choice for a wide range of applications. The detailed
protocols provided in these notes offer a starting point for researchers and scientists to explore
the use of Pigment Yellow 14 in their specific textile applications. Optimization of binder
systems and curing conditions can further enhance the performance of this pigment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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